Cas no 1270336-65-6 (4-(1-aminobutyl)-3,5-dimethylphenol)

• Product Name: 4-(1-aminobutyl)-3,5-dimethylphenol
• CAS No: 1270336-65-6
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5588903
• PubChem ID: 55296880
• Update Time: 2023-11-24

4-(1-aminobutyl)-3,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(1-aminobutyl)-3,5-dimethyl-
• AKOS006372147
• EN300-1276968
• 1270336-65-6
• 4-(1-aminobutyl)-3,5-dimethylphenol

• Inchi： 1S/C12H19NO/c1-4-5-11(13)12-8(2)6-10(14)7-9(12)3/h6-7,11,14H,4-5,13H2,1-3H3
• InChI Key： OZWMRVUTAFODOI-UHFFFAOYSA-N
• SMILES： C1(O)=CC(C)=C(C(N)CCC)C(C)=C1

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.013±0.06 g/cm3(Predicted)
• Boiling Point: 325.2±37.0 °C(Predicted)
• pka: 9.77±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols